Cas no 2384762-99-4 (2-(3,4-dichlorophenyl)-2-(2,2,2-trifluoro-N-methylacetamido)propanoic acid)

• Product Name: 2-(3,4-dichlorophenyl)-2-(2,2,2-trifluoro-N-methylacetamido)propanoic acid
• CAS No: 2384762-99-4
• MF: C₁₂H₁₀Cl₂F₃NO₃
• MW: 344.11391210556
• CID: 5194623
• PubChem ID: 165938614
• Update Time: 2025-05-19

2-(3,4-dichlorophenyl)-2-(2,2,2-trifluoro-N-methylacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3,4-dichloro-α-methyl-α-[methyl(2,2,2-trifluoroacetyl)amino]-
• 2-(3,4-dichlorophenyl)-2-(2,2,2-trifluoro-N-methylacetamido)propanoic acid
• 2-(3,4-Dichlorophenyl)-2-[methyl-(2,2,2-trifluoroacetyl)amino]propanoic acid

• Inchi： 1S/C12H10Cl2F3NO3/c1-11(10(20)21,18(2)9(19)12(15,16)17)6-3-4-7(13)8(14)5-6/h3-5H,1-2H3,(H,20,21)
• InChI Key： OZMBGNRXRUHEDL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C(=O)O)(C)N(C(C(F)(F)F)=O)C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 433
• XLogP3: 3.6
• Topological Polar Surface Area: 57.6

Additional information on 2-(3,4-dichlorophenyl)-2-(2,2,2-trifluoro-N-methylacetamido)propanoic acid

Comprehensive Overview of 2-(3,4-dichlorophenyl)-2-(2,2,2-trifluoro-N-methylacetamido)propanoic acid (CAS No. 2384762-99-4)

The compound 2-(3,4-dichlorophenyl)-2-(2,2,2-trifluoro-N-methylacetamido)propanoic acid (CAS No. 2384762-99-4) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a 3,4-dichlorophenyl ring, a trifluoro-N-methylacetamido moiety, and a propanoic acid backbone. These features contribute to its potential applications in pharmaceutical research, agrochemical development, and material science. Researchers are increasingly interested in this compound due to its structural similarity to bioactive molecules and its potential role in modulating biological pathways.

In recent years, the demand for fluorinated compounds and chlorinated aromatic derivatives has surged, driven by their utility in drug discovery and crop protection. The presence of both trifluoromethyl and dichlorophenyl groups in this molecule makes it a subject of interest for scientists exploring structure-activity relationships (SAR). These groups are known to enhance metabolic stability and binding affinity, making the compound a candidate for further investigation in targeted therapies. Additionally, its propanoic acid segment suggests potential compatibility with esterification or amidation reactions, expanding its synthetic versatility.

From an industrial perspective, CAS No. 2384762-99-4 aligns with the growing trend of sustainable chemistry and green synthesis. Researchers are exploring eco-friendly methods to produce such complex molecules, reducing waste and energy consumption. This compound’s potential as a building block for high-value intermediates has also garnered attention, particularly in the development of biodegradable materials and specialty chemicals. Its unique combination of halogenated and fluorinated groups offers distinct physicochemical properties, which could be leveraged in advanced material design.

The pharmacological relevance of 2-(3,4-dichlorophenyl)-2-(2,2,2-trifluoro-N-methylacetamido)propanoic acid cannot be overlooked. Fluorinated compounds are frequently used in central nervous system (CNS) drug development due to their ability to cross the blood-brain barrier. The N-methylacetamido group in this molecule may further enhance its bioavailability, a critical factor in drug delivery systems. Recent studies have highlighted the role of similar compounds in addressing neurodegenerative diseases and metabolic disorders, making this compound a potential candidate for preclinical studies.

In the context of agrochemical innovation, this compound’s dichlorophenyl moiety is reminiscent of widely used herbicides and fungicides. Its structural features suggest possible activity against plant pathogens, aligning with the global push for precision agriculture and reduced environmental impact. As regulatory bodies impose stricter guidelines on pesticide use, researchers are investigating novel chemistries like this one to develop safer, more effective solutions.

From a synthetic chemistry standpoint, the compound’s chiral center and multifunctional groups present opportunities for asymmetric catalysis and stereoselective synthesis. These techniques are pivotal in producing enantiomerically pure pharmaceuticals, a growing niche in the fine chemicals market. The integration of computational chemistry tools has further accelerated the exploration of such molecules, enabling virtual screening and molecular docking studies to predict their behavior in biological systems.

In summary, 2-(3,4-dichlorophenyl)-2-(2,2,2-trifluoro-N-methylacetamido)propanoic acid (CAS No. 2384762-99-4) represents a multifaceted compound with broad applicability across scientific disciplines. Its structural complexity, combined with the rising demand for halogenated and fluorinated molecules, positions it as a valuable subject for ongoing research. Whether in pharmaceuticals, agrochemicals, or advanced materials, this compound exemplifies the intersection of innovation and practicality in modern chemistry.